Cas no 2193058-19-2 (1-amino-N-methylcyclopropane-1-carboxamide hydrochloride)

• Product Name: 1-amino-N-methylcyclopropane-1-carboxamide hydrochloride
• CAS No: 2193058-19-2
• MF: C₅H₁₁ClN₂O
• MW: 150.606640100479
• CID: 6615510
• PubChem ID: 134285085
• Update Time: 2025-07-14

1-amino-N-methylcyclopropane-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-amino-N-methylcyclopropane-1-carboxamide hydrochloride
• Z1457934833
• 1-Amino-N-methylcyclopropane-1-carboxamide;hydrochloride
• SCHEMBL19900778
• EN300-1722475
• 2193058-19-2

• Inchi： 1S/C5H10N2O.ClH/c1-7-4(8)5(6)2-3-5;/h2-3,6H2,1H3,(H,7,8);1H
• InChI Key： AOKFEWFWPMUSFS-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1(CC1)N)NC

Computed Properties

• Exact Mass: 150.0559907g/mol
• Monoisotopic Mass: 150.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-amino-N-methylcyclopropane-1-carboxamide hydrochloride

1-Amino-N-methylcyclopropane-1-carboxamide Hydrochloride (CAS 2193058-19-2): A Comprehensive Overview

1-Amino-N-methylcyclopropane-1-carboxamide hydrochloride (CAS 2193058-19-2) is a specialized cyclopropane derivative with growing importance in pharmaceutical and chemical research. This compound, featuring both amino and carboxamide functional groups, has attracted significant attention due to its unique structural properties and potential applications. The hydrochloride salt form enhances its stability and solubility, making it particularly valuable for various research and development purposes.

The molecular structure of 1-amino-N-methylcyclopropane-1-carboxamide HCl incorporates a strained cyclopropane ring, which contributes to its distinctive chemical behavior. This structural feature is increasingly sought after in drug discovery programs, as cyclopropane-containing compounds often exhibit enhanced biological activity and metabolic stability. Researchers are particularly interested in how the N-methyl carboxamide moiety influences the compound's interactions with biological targets.

Recent studies have highlighted the potential of CAS 2193058-19-2 as a building block for small molecule therapeutics. Its structural motifs appear in several investigational compounds targeting neurological disorders and metabolic diseases. The pharmaceutical industry's growing focus on cyclopropane-containing drug candidates has significantly increased demand for this and related compounds. Many researchers are investigating whether 1-amino-N-methylcyclopropane-1-carboxamide derivatives could offer solutions to current challenges in drug development, such as improving blood-brain barrier penetration.

From a synthetic chemistry perspective, 1-amino-N-methylcyclopropane-1-carboxamide hydrochloride serves as a valuable intermediate for constructing more complex molecular architectures. Its reactive primary amine group allows for diverse chemical modifications, while the cyclopropane ring provides geometric constraints that can influence the three-dimensional orientation of subsequent functional groups. These characteristics make it particularly useful for structure-activity relationship studies in medicinal chemistry programs.

The compound's physicochemical properties, including its water solubility (enhanced by the hydrochloride salt form) and thermal stability, make it suitable for various experimental conditions. Analytical data suggests that 2193058-19-2 maintains good stability under standard laboratory storage conditions, an important consideration for research applications. These properties are frequently discussed in online forums where researchers exchange practical tips for working with cyclopropane-based compounds.

In the context of current research trends, 1-amino-N-methylcyclopropane-1-carboxamide HCl aligns with several hot topics in chemical biology. There's growing interest in how such constrained amino acid analogs might modulate protein-protein interactions, a key area in drug discovery. The compound's potential applications in developing covalent inhibitors or allosteric modulators are subjects of active investigation, as evidenced by numerous patent applications and publications in recent years.

Quality control aspects of CAS 2193058-19-2 are crucial for research applications. Reputable suppliers typically provide comprehensive characterization data, including HPLC purity, NMR spectra, and mass spectrometry confirmation. These analytical details are particularly important for researchers who need to ensure batch-to-batch consistency in their experiments. Online searches for "1-amino-N-methylcyclopropane-1-carboxamide hydrochloride purity" have increased significantly, reflecting this concern among end users.

The commercial availability of 1-amino-N-methylcyclopropane-1-carboxamide hydrochloride has expanded in recent years to meet growing research demand. While still considered a specialty chemical, its increasing appearance in catalogues of fine chemical suppliers indicates its rising importance in various research fields. Current market analysis suggests steady growth in demand for such pharmaceutical intermediates, particularly from contract research organizations and academic institutions engaged in drug discovery programs.

From a safety perspective, standard laboratory precautions are recommended when handling 2193058-19-2. While not classified as hazardous under standard regulations, proper personal protective equipment should be used, as with all laboratory chemicals. This practical information is frequently sought by first-time users searching for "1-amino-N-methylcyclopropane-1-carboxamide HCl handling" in research databases and forums.

Looking forward, the scientific community anticipates continued interest in 1-amino-N-methylcyclopropane-1-carboxamide hydrochloride and related structures. As drug discovery efforts increasingly focus on three-dimensional molecular complexity, compounds featuring constrained rings like cyclopropanes are likely to remain important tools. The unique spatial arrangement offered by this compound's cyclopropane scaffold may unlock new possibilities in designing molecules with improved pharmacological profiles.

In summary, 1-amino-N-methylcyclopropane-1-carboxamide hydrochloride (CAS 2193058-19-2) represents an important building block in modern chemical research. Its combination of reactivity, structural features, and physicochemical properties makes it valuable for various applications, particularly in pharmaceutical development. As research into cyclopropane-containing bioactive compounds advances, this compound is poised to play an increasingly significant role in scientific innovation.